Cas no 1853230-28-0 (tert-Butyl (S)-2-ethylpiperidine-1-carboxylate)

• Product Name: tert-Butyl (S)-2-ethylpiperidine-1-carboxylate
• CAS No: 1853230-28-0
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 5221017
• PubChem ID: 68311225
• Update Time: 2025-06-11

tert-Butyl (S)-2-ethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (S)-2-ethylpiperidine-1-carboxylate
• 1853230-28-0
• TS-00439
• tert-butyl (2S)-2-ethylpiperidine-1-carboxylate
• AKOS025393649
• SCHEMBL12528533

• Inchi： 1S/C12H23NO2/c1-5-10-8-6-7-9-13(10)11(14)15-12(2,3)4/h10H,5-9H2,1-4H3/t10-/m0/s1
• InChI Key： TZODONUATMTJPI-JTQLQIEISA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC[C@@H]1CC

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 273.7±9.0 °C at 760 mmHg
• Flash Point: 119.3±18.7 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

tert-Butyl (S)-2-ethylpiperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-Butyl (S)-2-ethylpiperidine-1-carboxylate

Introduction to tert-Butyl (S)-2-ethylpiperidine-1-carboxylate (CAS No. 1853230-28-0)

tert-Butyl (S)-2-ethylpiperidine-1-carboxylate (CAS No. 1853230-28-0) is a chiral compound that has gained significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a protected form of (S)-2-ethylpiperidine, which is a valuable building block for the synthesis of various bioactive molecules and pharmaceuticals. The tert-butyl group serves as a protecting group, enhancing the stability and reactivity of the piperidine ring, making it an essential intermediate in the development of novel therapeutic agents.

The chemical structure of tert-Butyl (S)-2-ethylpiperidine-1-carboxylate consists of a piperidine ring with an ethyl substituent at the 2-position and a tert-butyl carbamate protecting group at the 1-position. This configuration imparts unique stereochemical properties to the molecule, which are crucial for its applications in asymmetric synthesis and drug discovery. The chiral nature of this compound allows for the selective synthesis of enantiomerically pure products, which is essential for many pharmaceutical applications where enantiomeric purity is critical for efficacy and safety.

Recent advancements in synthetic methodologies have led to the development of efficient and scalable routes for the synthesis of tert-Butyl (S)-2-ethylpiperidine-1-carboxylate. These methods often involve catalytic asymmetric reactions, such as asymmetric hydrogenation or organocatalytic processes, which provide high yields and excellent enantioselectivity. The ability to produce this compound on a large scale with consistent quality has made it an attractive choice for researchers and pharmaceutical companies alike.

In the context of medicinal chemistry, tert-Butyl (S)-2-ethylpiperidine-1-carboxylate has been utilized in the development of various therapeutic agents targeting neurological disorders, such as Alzheimer's disease and Parkinson's disease. The piperidine scaffold is known to interact with several important biological targets, including neurotransmitter receptors and ion channels. By incorporating this chiral building block into drug candidates, researchers can fine-tune the pharmacological properties of these molecules to achieve desired therapeutic effects while minimizing side effects.

A notable example of its application is in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. The chiral center in tert-Butyl (S)-2-ethylpiperidine-1-carboxylate plays a crucial role in modulating the binding affinity and selectivity of these compounds for serotonin transporters. This has led to the development of more potent and safer SSRI drugs with improved clinical outcomes.

Beyond its use in drug discovery, tert-Butyl (S)-2-ethylpiperidine-1-carboxylate has also found applications in other areas of chemical research. For instance, it has been employed as a ligand in transition metal-catalyzed reactions, where its chiral environment can influence the stereochemical outcome of the reaction. Additionally, it has been used as a chiral auxiliary in organic synthesis, enabling the preparation of complex natural products with high enantioselectivity.

The safety profile of tert-Butyl (S)-2-ethylpiperidine-1-carboxylate is another important aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity and good biocompatibility, making it suitable for use in pharmaceutical formulations. However, like any chemical compound, proper handling and storage procedures should be followed to ensure safety in laboratory settings.

In conclusion, tert-Butyl (S)-2-ethylpiperidine-1-carboxylate (CAS No. 1853230-28-0) is a versatile and valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique stereochemical properties and ability to serve as a building block for bioactive molecules make it an indispensable tool for researchers working on the development of novel therapeutic agents. As ongoing research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing our understanding and treatment of various diseases.